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Compound of Interest

Compound Name: ADA disodium salt

Cat. No.: B1521844

N-(2-Acetamido)iminodiacetic acid, commonly known as ADA, is a zwitterionic buffer first
described by Norman Good and his colleagues in the 1960s.[1] Developed to provide stable pH
environments for biochemical studies, ADA is particularly valuable for its buffering capacity in
the physiologically relevant pH range of 6.0 to 7.2.[1][2][3] The disodium salt form (CAS 41689-
31-0) is the most frequently utilized variant in laboratory settings due to its significantly
enhanced aqueous solubility over the free acid form.[4][5]

Beyond its primary function as a biological buffer, ADA disodium salt is also an effective
chelating agent, capable of forming stable complexes with divalent metal cations such as
calcium (Caz*), copper (Cuz*), and zinc (Zn2*).[6] This dual-functionality—pH stabilization and
metal ion sequestration—makes it a versatile and indispensable tool for researchers, scientists,
and drug development professionals. Its applications range from protein isolation and enzyme
assays to cell culture and analytical chemistry.[6][7][8]

Physicochemical Data

The fundamental properties of ADA disodium salt are summarized below. This data is critical
for accurate preparation of solutions and for understanding its behavior in experimental

systems.
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Property Value Source(s)

CAS Number 41689-31-0 [31[71[9][10][11][12]
Molecular Formula CeHsN2Na20s [71[10][12]
Molecular Weight 234.12 g/mol [B1[71[10]

N-(2-Acetamido)-2-
iminodiacetic acid disodium

Synonyms salt, N- [31[10][12]
(Carbamoylmethyl)iminodiaceti

¢ acid disodium salt

Appearance White crystalline powder [12][13]
pKa (25 °C) 6.6 (for the free acid) [31[14]
Useful pH Range 6.0-7.2 [2][3]
Solubility in Water Highly soluble; 0.5 g/mL [3][13]

Room temperature (18 to
Storage ) [LO][11][12]
25°C), away from light

Section 2: Core Mechanisms of Action

Understanding the chemical principles behind ADA's functionality is key to its effective
application. Its utility is rooted in two distinct but complementary mechanisms: pH buffering and
metal ion chelation.

The Principle of pH Buffering

As a "Good's buffer,” ADA is designed to be chemically and enzymatically stable, exhibit
minimal interference in biological processes, and have a pKa value near neutrality. Its buffering
action stems from the protonation and deprotonation of its secondary amine group. Within its
effective pH range (6.0-7.2), it can absorb or release protons (H*) to resist significant changes
in pH, which is critical for maintaining the structural integrity and function of proteins, enzymes,
and cells in vitro.
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The Chemistry of Metal lon Chelation

Similar to the well-known chelator EDTA, ADA possesses multiple carboxyl and amine groups
that can donate electron pairs to form coordinate bonds with metal ions.[15] This action
effectively sequesters metal ions, preventing them from participating in undesirable reactions
such as catalyzing the degradation of active ingredients or inhibiting enzymatic activity.[15][16]
[17] This property is particularly valuable in experiments where the presence of stray metal ions
could compromise the results.

Caption: Fig 1. Chelation of a divalent metal ion (M2*) by ADA.

Section 3: Key Applications in Research & Drug
Development

The dual properties of ADA disodium salt enable its use in a wide array of sophisticated
applications, making it a staple reagent in both basic research and industrial R&D.

Biochemical and Enzymatic Assays

In enzyme kinetics and other biochemical assays, maintaining a stable pH is paramount for
reliable and reproducible results. ADA is an excellent choice for assays involving enzymes that
are active around neutral pH. Furthermore, its ability to chelate divalent cations can be
leveraged as an experimental control. For instance, it can be used to create metal-free
conditions to study the metal-dependency of a particular enzyme or protein function.[13]

Cell Culture Systems

ADA disodium salt is used as a buffer component in various cell culture media.[8][18] It helps
maintain physiological pH, which is crucial for cell viability, growth, and differentiation. Its
chelating properties also contribute to a more defined culture environment by sequestering
potentially cytotoxic heavy metal ions that may be present as contaminants in media
components or water.

Protein Isolation and Characterization

During protein purification, ADA is often included in lysis and purification buffers.[7] It serves
two primary purposes: stabilizing the pH to prevent protein denaturation and chelating metal
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ions that could otherwise promote proteolytic degradation or oxidation of sensitive amino acid
residues. This ensures a higher yield of intact, functional protein.

Advanced Research in Cellular Signhaling

An emerging application for ADA disodium salt is in the study of cellular signaling pathways
involving adenosine.[13] The enzyme adenosine deaminase (ADA) breaks down adenosine. By
acting as a substrate for this enzyme, ADA disodium salt can be used to manipulate cellular
adenosine levels, allowing researchers to investigate the downstream effects on processes like
cell growth, immune function, and differentiation.[13]

Section 4: Practical Laboratory Protocols &
Procedures

Protocol: Preparation of a 0.5 M ADA Buffer Stock
Solution (pH 7.0)

This protocol describes a self-validating method for preparing a standardized 0.5 M stock
solution of ADA buffer, a common starting concentration for subsequent dilutions.

Materials & Equipment:

ADA Disodium Salt (CAS 41689-31-0)

e High-purity, nuclease-free water

e 1 MHCland 1 M NaOH for pH adjustment

o Calibrated pH meter

 Stir plate and magnetic stir bar

o Graduated cylinders and a volumetric flask

o Sterile 0.22 pum filter unit

» Sterile storage bottle
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Step-by-Step Methodology:

o Calculate Required Mass: To prepare 500 mL of a 0.5 M solution, calculate the mass of ADA
disodium salt needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =0.5 mol/L x 0.5 L x 234.12 g/mol =58.53 g
 Dissolution:
o Add approximately 400 mL of high-purity water to a beaker with a magnetic stir bar.

o Place the beaker on a stir plate and slowly add the 58.53 g of ADA disodium salt while
stirring. The powder is highly soluble in water.[3][13]

e pH Adjustment (Self-Validation Step):

o Once the powder is fully dissolved, immerse the calibrated pH meter electrode into the
solution.

o The initial pH of the disodium salt solution will be alkaline.

o Carefully titrate the solution by adding 1 M HCI dropwise while continuously monitoring the
pH. The goal is to reach a final pH of 7.0.

o Causality Note: Precise pH adjustment is the most critical step. The buffering capacity of
the solution is optimal only when the pH is set correctly relative to its pKa of 6.6.

e Final Volume Adjustment:

o Once the target pH of 7.0 is stable, carefully transfer the solution to a 500 mL volumetric
flask.

o Add high-purity water to bring the final volume precisely to the 500 mL mark.

o Cap and invert the flask several times to ensure thorough mixing.
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 Sterilization and Storage:

o For applications requiring sterility (e.qg., cell culture), pass the buffer solution through a
0.22 pm sterile filter unit into a sterile storage bottle.

o Label the bottle clearly with the contents ("0.5 M ADA Buffer, pH 7.0"), preparation date,
and your initials.

o Store the solution at room temperature.[10][11][12]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.calpaclab.com/biological-buffer-ada-disodium-salt-min-98-100-grams/ala-a105137-100g
https://www.biobasic.com/ada-buffer-disodium-salt-4042
https://www.watson-int.com/ada-disodium-salt-cas-41689-31-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Calculate Mass
(58.53 g for 500 mL)

'

2. Dissolve ADA Salt
in ~400 mL H20

'

3. Adjust pHto 7.0
with 1 M HCI

pH Not OK

QC Check:
Verify pH with
calibrated meter

4. Adjust Final Volume
to 500 mL

5. Sterile Filter
(0.22 um)

6. Store at Room Temp
in Labeled Bottle

Click to download full resolution via product page

Caption: Fig 2. Workflow for preparing a 0.5 M ADA buffer solution.
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Safety, Handling, and Storage

While ADA disodium salt is not classified as a hazardous substance, standard laboratory
safety practices should always be followed.[19]

o Personal Protective Equipment (PPE): Wear safety glasses and gloves when handling the
powder to avoid irritation.[3]

e Handling: Avoid creating dust. Use in a well-ventilated area. Wash hands thoroughly after
handling.[20]

o Storage: Store the solid compound in a tightly sealed container in a dry place at room
temperature (18-25°C).[11][12] Aqueous solutions are stable at room temperature, but for
long-term storage, refrigeration (2-8°C) can be considered to prevent microbial growth.

Section 5: Conclusion

ADA disodium salt (CAS 41689-31-0) is a high-value reagent whose utility extends far beyond
its original design as a simple biological buffer. Its dual-action capability to both stabilize pH
and sequester metal ions provides researchers with a robust tool to enhance the reliability,
reproducibility, and validity of a wide range of experimental systems. From foundational
enzyme kinetics to advanced cell signaling studies, a thorough understanding of its
physicochemical properties and mechanisms of action empowers scientists and drug
developers to leverage its full potential in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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